Cas no 868969-34-0 (benzyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate)

Benzyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate is a heterocyclic compound featuring a triazolopyridazine core linked to a pyridine moiety via a sulfanylacetate ester. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors or bioactive intermediates. The presence of the triazolopyridazine system enhances binding affinity and selectivity, while the benzyl ester group offers synthetic versatility for further modifications. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies. The compound’s stability and solubility profile facilitate handling in organic synthesis and biological assays. Researchers value it for its modular design, enabling targeted derivatization for drug discovery applications.
benzyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate structure
868969-34-0 structure
Product Name:benzyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
CAS No:868969-34-0
MF:C19H15N5O2S
MW:377.419701814651
CID:6182014
PubChem ID:7190773
Update Time:2025-06-09

benzyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
    • CCG-290592
    • benzyl 2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetate
    • 868969-34-0
    • SR-01000101748
    • benzyl 2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetate
    • F1835-0346
    • AKOS024612855
    • SR-01000101748-1
    • benzyl 2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate
    • Inchi: 1S/C19H15N5O2S/c25-18(26-12-14-5-2-1-3-6-14)13-27-17-9-8-16-21-22-19(24(16)23-17)15-7-4-10-20-11-15/h1-11H,12-13H2
    • InChI Key: NDEAHKDRNZKNSK-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCC1C=CC=CC=1)C1C=CC2=NN=C(C3C=NC=CC=3)N2N=1

Computed Properties

  • Exact Mass: 377.09464591g/mol
  • Monoisotopic Mass: 377.09464591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 108Ų

benzyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate Pricemore >>

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